Methyl retinoate
CAS No.: 339-16-2
VCID: VC0020215
Molecular Formula: C21H30O2
Molecular Weight: 314.5 g/mol
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Description | Methyl retinoate, also known as Vitamin A acid methyl ester, is a derivative of vitamin A . Its chemical formula is C21H30O2, and it has a molecular weight of 314.46 . Other names for methyl retinoate include all-trans-Vitamin A acid methyl ester and Ro 4-3781 . It is important in research to demonstrate the ability to gather, analyze, and present data precisely . Tretinoin, also known as retinoic acid, is derived from vitamin A and is essential for growth and embryonic development . Tretinoin is a regulator of gene expression during growth, development, and in neoplasms and is used to treat skin diseases, such as psoriasis and acne vulgaris, and has been approved for use in promyelocytic leukemia . Another similar compound is 9-cis-Retinoic Acid Methyl Ester, which has the chemical formula C21H30O2 . When applying for research assistant positions, it is important to demonstrate research skills by highlighting the ability to gather, analyze, and present data precisely . A strong profile summarizing experience and key strengths, including specific research methodologies, tools, or projects is also beneficial . Accomplishments and tangible contributions should be featured instead of daily tasks and responsibilities . |
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CAS No. | 339-16-2 |
Product Name | Methyl retinoate |
Molecular Formula | C21H30O2 |
Molecular Weight | 314.5 g/mol |
IUPAC Name | methyl (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoate |
Standard InChI | InChI=1S/C21H30O2/c1-16(9-7-10-17(2)15-20(22)23-6)12-13-19-18(3)11-8-14-21(19,4)5/h7,9-10,12-13,15H,8,11,14H2,1-6H3/b10-7+,13-12+,16-9+,17-15+ |
Standard InChIKey | SREQLAJQLXPNMC-DXYSAURFSA-N |
SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)OC)C)C |
Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)OC)C)C |
Synonyms | cis-methyl retinoate methyl retinoate methyl retinoate, (13-cis)-isomer trans-methyl retinoate |
PubChem Compound | 5378821 |
Last Modified | Sep 17 2023 |
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